Cas no 1903-22-6 (Ethyl 2-cyclopentylideneacetate)

• Product Name: Ethyl 2-cyclopentylideneacetate
• CAS No: 1903-22-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD11976268
• CID: 203640
• PubChem ID: 74699
• Update Time: 2025-11-02

Ethyl 2-cyclopentylideneacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyclopentylideneacetate
• Acetic acid,2-cyclopentylidene-, ethyl ester
• Ethyl cyclopentylideneacetate
• cyclopentylideneacetic Acid Ethyl Ester
• EINECS 217-602-6
• Carbethoxymethylenecyclopentane
• 2-Cyclopentylideneacetic acid ethyl ester
• ethyl cyclopentylidene acetae
• ethyl 2-cyclopentylideneethanoate
• AS-66636
• SCHEMBL905258
• I473K68T2P
• 1903-22-6
• Acetic acid, cyclopentylidene-, ethyl ester
• .DELTA.1,.ALPHA.-CYCLOPENTANEACETIC ACID, ETHYL ESTER
• DTXSID40172513
• BAA90322
• Acetic acid, 2-cyclopentylidene-, ethyl ester
• NS00026221
• TXXWSOKUXUMWRZ-UHFFFAOYSA-N
• EN300-101399
• UNII-I473K68T2P
• AKOS016003686
• AMY32158
• MFCD11976268
• DTXCID9095004
• DELTA1,ALPHA-CYCLOPENTANEACETIC ACID, ETHYL ESTER

• MDL： MFCD11976268
• Inchi： 1S/C9H14O2/c1-2-11-9(10)7-8-5-3-4-6-8/h7H,2-6H2,1H3
• InChI Key： TXXWSOKUXUMWRZ-UHFFFAOYSA-N
• SMILES： O(CC)C(/C=C1/CCCC/1)=O

Computed Properties

• Exact Mass: 154.09900
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.082
• Boiling Point: 214 ºC
• Flash Point: 101 ºC
• Refractive Index: 1.544
• PSA: 26.30000
• LogP: 2.04990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl 2-cyclopentylideneacetate

Exploring Ethyl 2-cyclopentylideneacetate (CAS No. 1903-22-6): Properties, Applications, and Innovations

Ethyl 2-cyclopentylideneacetate (CAS No. 1903-22-6) is a versatile organic compound with a unique molecular structure that combines a cyclopentylidene group with an ethyl acetate moiety. This ester derivative has garnered significant attention in synthetic chemistry due to its role as a key intermediate in the production of fragrances, pharmaceuticals, and specialty chemicals. Its cyclopentylidene backbone contributes to its reactivity, making it valuable for Michael addition reactions and cyclization processes.

In recent years, the demand for sustainable synthetic intermediates has surged, driven by industries seeking eco-friendly alternatives. Ethyl 2-cyclopentylideneacetate aligns with this trend, as researchers explore its potential in green chemistry applications. For instance, its use in biocatalytic transformations has been investigated to reduce reliance on traditional metal catalysts. This aligns with the growing interest in "enzyme-assisted synthesis"—a term frequently searched in academic and industrial databases.

The compound’s olfactory properties also make it a candidate for high-end flavor and fragrance formulations. Perfumers value its ability to impart fruity and woody notes, often querying "cyclopentylideneacetate in perfumery" or "ester-based fragrance ingredients." Its stability under varying pH conditions further enhances its utility in cosmetic chemistry, a sector increasingly focused on "long-lasting scent molecules."

From a technical perspective, 1903-22-6 exhibits a boiling point of approximately 220°C and moderate solubility in organic solvents. These characteristics are critical for formulators searching for "high-boiling-point esters" or "polar aprotic solvent compatibility." Recent patents highlight its incorporation into advanced polymer matrices, where it acts as a plasticizer or crosslinking agent—addressing the rising demand for "specialty polymer additives."

Innovations in asymmetric synthesis have further expanded the applications of Ethyl 2-cyclopentylideneacetate. Researchers are optimizing chiral auxiliaries to produce enantiomerically pure derivatives, responding to queries like "stereoselective ester synthesis." This advancement is particularly relevant to the pharmaceutical industry, where chiral building blocks are essential for drug development.

Analytical methods for characterizing CAS No. 1903-22-6 often involve GC-MS and NMR spectroscopy, techniques frequently searched alongside "ester compound analysis." Quality control protocols emphasize the detection of impurities, reflecting industry concerns about "high-purity synthetic intermediates."

In conclusion, Ethyl 2-cyclopentylideneacetate exemplifies the intersection of tradition and innovation in organic chemistry. Its multifaceted applications—from fragrance design to material science—cater to evolving market needs while addressing sustainability challenges. As research continues, this compound is poised to remain a focal point for queries like "functional ester applications" and "cyclopentylidene chemistry."